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Compound of Interest

Compound Name: BPH-1358 free base
CAS No.: 5352-53-4
Cat. No.: B1667478
Get Quote
. J

Product: BPH-1358 (NSC50460 / MMV1580853) Class: Bisamidine / Biphenyl Dicarboxamide
Primary Targets: Farnesyl Diphosphate Synthase (FPPS), Undecaprenyl Diphosphate
Synthase (UPPS) Application: Antimicrobial (MRSA), Antimalarial, and Isoprenoid Pathway
Inhibition[1]

Compound Overview & Stability Profile

Q: What determines the stability of BPH-1358 in biological matrices? A: BPH-1358 is a bis-
cationic bisamidine.[1] Its stability profile is governed by two competing factors:

o Chemical Structure (Amide Linkages): The molecule consists of a biphenyl core linked to two
phenyl-imidazoline moieties via amide bonds.[1] While generally more stable than esters,
these amide bonds are susceptible to hydrolysis by plasma amidases and peptidases (e.g.,
carboxylesterases acting on amides).[1]

e Physicochemical Properties (High Protein Binding): As a cationic lipophilic molecule, BPH-
1358 exhibits high plasma protein binding (PPB).[1] This can mask degradation in stability
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assays (the compound "disappears" into the protein fraction) or, conversely, protect it from
enzymatic attack.[1]

Q: What are the primary degradation products | should monitor? A: The primary degradation
pathway in plasma is enzymatic hydrolysis of the amide linker.[1] You should monitor for the
cleavage products:

o Metabolite A (Acid): [1,1'-Biphenyl]-4,4'-dicarboxylic acid.[1]
» Metabolite B (Amine): 3-(4,5-dihydro-1H-imidazol-2-yl)aniline.[1]

Troubleshooting Plasma Stability Assays

Q: My recovery of BPH-1358 in plasma is consistently low (<50%) at T=0. Is it degrading
instantly? A: Likely no.[1] This is a classic signature of Non-Specific Binding (NSB) or High
Protein Binding, not necessarily degradation.[1] Bisamidines are "sticky" compounds.[1]

o Diagnosis: If the compound is stable in buffer but disappears in plasma immediately, it is
binding to the plasma proteins or the container walls.[1]

e Solution:
o Use Low-Binding plates and tips.[1]

o Pre-saturate the system or add 0.1% Formic Acid to the crash solvent to disrupt protein-
drug interactions during extraction.[1]

o Perform a recovery check: Spike BPH-1358 into post-extraction plasma supernatant and
compare the signal to the pre-extraction spike.

Q: | see species-dependent stability (e.g., stable in Human, unstable in Mouse). Why? A:
Rodent plasma contains higher levels of carboxylesterases (which often possess amidase
activity) compared to human plasma.[1]

o Implication: Rapid degradation in mouse plasma may not predict human instability.[1]

 Action: Verify stability in Human Plasma and Whole Blood to confirm clinical relevance. Use
a specific esterase inhibitor (e.g., BNPP or Loperamide) to confirm the enzymatic nature of
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the loss.[1]

Identification of Degradation Pathways

The following diagram illustrates the primary hydrolytic pathway for BPH-1358 in plasma.

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Primary enzymatic hydrolysis pathway of BPH-1358 yielding carboxylic acid and
amine fragments.

Experimental Protocols: Validating Stability
Protocol A: Differentiating Binding vs. Degradation

Use this workflow if you observe rapid loss of parent compound.[1]

Materials:

o Test System: Human/Mouse Plasma (pooled).[1]

e Inhibitor: Bis-nitrophenyl phosphate (BNPP, 100 uM) — Broad esterase/amidase inhibitor.[1]
o Solvent: Acetonitrile with 0.1% Formic Acid (for protein precipitation).[1]

Step-by-Step:
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Preparation: Prepare two sets of plasma tubes:

o SetA: Plasma only.[1]

o Set B: Plasma + BNPP (Pre-incubate 15 min at 37°C).

Spike: Add BPH-1358 (1 uM final) to both sets.

Incubation: Incubate at 37°C. Sample at T=0, 30, 60, 120 min.

Quench: Transfer 50 L aliquot into 200 pL Acetonitrile (+0.1% FA). Vortex vigorously for 30s
to break protein binding.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Interpretation Table:

( )
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Summary Data: Physicochemical Properties

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.researchgate.net/publication/348828839_A_polymeric_approach_toward_resistance-resistant_antimicrobial_agent_with_dual-selective_mechanisms_of_action
https://www.benchchem.com/product/b1667478?utm_src=pdf-body-href
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

\. J

References

e Discovery of BPH-1358 (NSC50460)
o Title: Antibacterial compounds targeting isoprenoid biosynthesis.[1][2][3]
o Source: US Patent 9,951,097.[1]
o URL

» Mechanism of Action & Structure

o Title: Crystal structure of human farnesyl diphosphate synthase in complex with BPH-
1358.[1][4]

o Source: RCSB Protein Data Bank (PDB ID: 4RXA).[1]
o URL:[Link]
» Antimalarial Activity & Profiling

o Title: Uncovering novel therapeutic solutions for antimalarial drug resistance
(MMV1580853).[1]

o Source: Stanford Digital Repository.[1]

o URL:[Link]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1667478?utm_src=pdf-body-href
https://www.researchgate.net/publication/348828839_A_polymeric_approach_toward_resistance-resistant_antimicrobial_agent_with_dual-selective_mechanisms_of_action
https://www.caymanchem.com/product/37402/bph-1358
https://purl.stanford.edu/mc738ys6251
https://www.researchgate.net/publication/348828839_A_polymeric_approach_toward_resistance-resistant_antimicrobial_agent_with_dual-selective_mechanisms_of_action
https://www.researchgate.net/publication/348828839_A_polymeric_approach_toward_resistance-resistant_antimicrobial_agent_with_dual-selective_mechanisms_of_action
https://www.rcsb.org/structure/4RXA
https://www.researchgate.net/publication/348828839_A_polymeric_approach_toward_resistance-resistant_antimicrobial_agent_with_dual-selective_mechanisms_of_action
https://www.rcsb.org/structure/4RXA
https://www.researchgate.net/publication/348828839_A_polymeric_approach_toward_resistance-resistant_antimicrobial_agent_with_dual-selective_mechanisms_of_action
https://www.researchgate.net/publication/348828839_A_polymeric_approach_toward_resistance-resistant_antimicrobial_agent_with_dual-selective_mechanisms_of_action
https://purl.stanford.edu/nz852cc5846
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

e Bisamidine Chemical Properties

o Title: A polymeric approach toward resistance-resistant antimicrobial agent with dual-
selective mechanisms of action.[1]

o Source: Science Advances (2021).[1]

o URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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